Cas no 1361532-79-7 (2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine
• CAS No: 1361532-79-7
• MF: C₁₈H₅Cl₇F₃N
• MW: 540.405208349228
• CID: 4793920
• Update Time: 2025-06-12

2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C18H5Cl7F3N/c19-7-1-3-9(21)15(24)12(7)6-5-11(18(26,27)28)29-17(14(6)23)13-8(20)2-4-10(22)16(13)25/h1-5H
• InChI Key： NNDMXWQXEXKHHA-UHFFFAOYSA-N
• SMILES： ClC1C(C2C(=CC=C(C=2Cl)Cl)Cl)=NC(C(F)(F)F)=CC=1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 568
• XLogP3: 9.5
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS No. 1361532-79-7)

2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS No. 1361532-79-7) is a highly specialized chemical compound with unique structural and functional properties. This compound belongs to the class of polychlorinated pyridines, which are known for their diverse applications in material science, agrochemicals, and pharmaceutical research. The presence of multiple chlorine and trifluoromethyl groups in its molecular structure enhances its reactivity and stability, making it a subject of interest for researchers and industrial applications.

In recent years, the demand for halogenated pyridines has surged due to their role in developing advanced materials and specialty chemicals. The compound 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine is particularly notable for its potential in catalysis and organic synthesis. Researchers are exploring its use as a building block for heterocyclic compounds, which are pivotal in drug discovery and agrochemical formulations. Its CAS No. 1361532-79-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

The synthesis of 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine involves multi-step processes, often requiring controlled conditions to achieve high purity and yield. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize its molecular structure and ensure quality. The compound's thermal stability and solubility properties make it suitable for various industrial applications, including coatings and electronic materials.

From an environmental perspective, the compound's persistence and bioaccumulation potential are topics of ongoing research. Regulatory agencies emphasize the need for sustainable synthesis methods and proper disposal practices to mitigate ecological impact. Innovations in green chemistry are being applied to reduce the environmental footprint of halogenated compounds like this one, aligning with global sustainability goals.

The versatility of 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine extends to its role in photovoltaic materials and organic electronics. Its electron-withdrawing groups contribute to enhanced charge transport properties, making it a candidate for next-generation solar cells and light-emitting diodes (LEDs). As the renewable energy sector grows, such compounds are gaining attention for their potential to improve device efficiency and longevity.

In the pharmaceutical industry, CAS No. 1361532-79-7 is being investigated for its bioactive properties. Preliminary studies suggest its derivatives could exhibit antimicrobial or anti-inflammatory effects, though further clinical validation is required. The compound's structural complexity offers a rich platform for medicinal chemists to design novel therapeutics targeting resistant pathogens or chronic diseases.

For researchers and manufacturers, sourcing high-quality 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine is critical. Reputable suppliers provide detailed technical data sheets (TDS) and material safety data sheets (MSDS), ensuring compliance with international standards. The compound's storage conditions and handling precautions are also essential considerations to maintain its integrity and performance.

In conclusion, 2,4-Bis(2,3,6-trichlorophenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS No. 1361532-79-7) represents a fascinating intersection of chemistry and innovation. Its applications span multiple industries, from electronics to healthcare, driven by its unique molecular architecture. As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges in technology and sustainability.